Cas no 2138509-97-2 (N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide)

• Product Name: N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide
• CAS No: 2138509-97-2
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 6607159
• PubChem ID: 165840899
• Update Time: 2025-07-08

N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide
• 2138509-97-2
• EN300-1132024

• Inchi： 1S/C9H16N2O2S/c12-9(8-2-1-3-8)11-14(13)6-4-10-5-7-14/h8,10H,1-7H2
• InChI Key： FCNURVWLFXAHST-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(C1CCC1)=O)=O

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.9Ų

Additional information on N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide

N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide: A Promising Compound in Medicinal Chemistry

N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide (CAS No. 2138509-97-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiomorpholine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide is characterized by a cyclobutane ring linked to a thiomorpholine moiety through an amide bond. The presence of the thiomorpholine ring, particularly with the 1-oxo substitution, imparts significant stability and reactivity to the molecule. This structural arrangement is crucial for its biological activity and has been the focus of several recent studies.

Recent research has highlighted the potential of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide has shown promise in antiviral applications. A study conducted at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

The anticancer potential of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide has also been explored in preclinical studies. Research published in Cancer Research indicated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The compound's ability to inhibit cell proliferation and induce cell cycle arrest makes it a promising candidate for further development in oncology.

The pharmacokinetic properties of N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide have been extensively studied to assess its suitability for therapeutic use. Data from animal models show that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for drug development. Additionally, it exhibits low toxicity and minimal side effects, making it a safe candidate for clinical trials.

In conclusion, N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)cyclobutanecarboxamide (CAS No. 2138509-97-2) represents a promising lead compound in medicinal chemistry with potential applications in anti-inflammatory, antiviral, and anticancer therapies. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future development as a novel pharmaceutical agent.